Cas no 717843-47-5 (3-bromo-2-methoxy-6-methyl-pyridine)

• Product Name: 3-bromo-2-methoxy-6-methyl-pyridine
• CAS No: 717843-47-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD04112515
• CID: 562189
• Update Time: 2025-08-03

3-bromo-2-methoxy-6-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methoxy-6-methylpyridine
• 3-Bromo-2-methoxy-6-picoline
• Pyridine,3-bromo-2-methoxy-6-methyl-
• Pyridine, 3-bromo-2-methoxy-6-methyl-
• 3-bromo-2-methoxy-6-methyl-pyridine
• PubChem8122
• PYR194
• Jsp001695
• KSFXMDCBPCLNCM-UHFFFAOYSA-N
• EBD28456
• VP10110
• LS20277
• TRA0049148
• RP25909
• 3-bromanyl-2-methoxy-6-methyl-pyridine
• SY024903
• AB1005067

• MDL： MFCD04112515
• Inchi： 1S/C7H8BrNO/c1-5-3-4-6(8)7(9-5)10-2/h3-4H,1-2H3
• InChI Key： KSFXMDCBPCLNCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=NC=1OC

Computed Properties

• Exact Mass: 200.97900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 209.4℃ at 760 mmHg
• PSA: 22.12000
• LogP: 2.16110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-bromo-2-methoxy-6-methyl-pyridine

Professional Introduction to 3-bromo-2-methoxy-6-methyl-pyridine (CAS No. 717843-47-5)

3-bromo-2-methoxy-6-methyl-pyridine, with the CAS number 717843-47-5, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core with bromo, methoxy, and methyl substituents, has garnered attention due to its versatile reactivity and potential applications in drug discovery. The unique structural attributes of this molecule make it a valuable building block for synthesizing more complex derivatives with tailored biological activities.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of a< strong>bromo substituent at the 3-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in constructing heterocyclic frameworks. Additionally, the< strong>2-methoxy and< strong>6-methyl groups introduce steric and electronic effects that can modulate the compound's pharmacokinetic properties, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. One notable area of investigation involves the use of such compounds in oncology. For instance, studies have demonstrated that< strong>3-bromo-2-methoxy-6-methyl-pyridine can serve as a precursor for molecules that exhibit inhibitory effects on kinases involved in cancer cell proliferation. The bromo moiety allows for further derivatization into more potent inhibitors by introducing additional functional groups that can enhance binding affinity to target proteins.

The< strong>methoxy group at the 2-position not only influences the electronic distribution within the molecule but also provides a site for further chemical modification. This flexibility is particularly useful in designing molecules with specific pharmacological profiles. For example, researchers have explored its potential as a scaffold for developing antiviral agents. The pyridine ring's ability to form hydrogen bonds and its compatibility with various pharmacophores make it an ideal platform for creating compounds that can interact with viral enzymes or receptors.

Another emerging application of< strong>3-bromo-2-methoxy-6-methyl-pyridine lies in the realm of agrochemicals. Pyridine derivatives are known for their role in synthesizing herbicides, fungicides, and insecticides. The structural features of this compound, particularly the bromo and methoxy substituents, contribute to its efficacy in disrupting metabolic pathways in pests while maintaining low toxicity to non-target organisms. This balance is crucial for developing sustainable agricultural solutions that align with environmental regulations.

The synthesis of< strong>3-bromo-2-methoxy-6-methyl-pyridine typically involves multi-step organic reactions starting from readily available pyridine precursors. Common synthetic routes include bromination followed by methylation and demethylation steps to achieve the desired substitution pattern. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These methods ensure high yields and purity, which are essential for subsequent applications in drug development.

In conclusion, 3-bromo-2-methoxy-6-methyl-pyridine (CAS No. 717843-47-5) represents a promising intermediate with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel compounds with therapeutic potential. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further, driving innovation in drug discovery and agricultural science.